Cas no 1354949-64-6 (Methyl 2-amino-2-(pyridin-2-yl)acetate hydrochloride)

• Product Name: Methyl 2-amino-2-(pyridin-2-yl)acetate hydrochloride
• CAS No: 1354949-64-6
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• CID: 1040925
• PubChem ID: 54595785
• Update Time: 2025-09-27

Methyl 2-amino-2-(pyridin-2-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-2-(pyridin-2-yl)acetate hydrochloride
• methyl 2-amino-2-pyridin-2-ylacetate,hydrochloride
• AK132802
• EN300-92929
• KB-53776
• MolPort-020-168-287
• RL00192
• methyl 2-amino-2-pyridin-2-ylacetate;hydrochloride
• methyl 2-amino-2-(pyridin-2-yl)acetate HCL
• CS-0301828
• Methyl amino(pyridin-2-yl)acetate--hydrogen chloride (1/1)
• AKOS016845190
• 1354949-64-6
• WLZ3053
• EN300-395437
• DTXSID30712427
• F88198
• J-521915
• Methyl2-amino-2-(pyridin-2-yl)acetatehydrochloride
• DB-360660

• MDL： MFCD18207253
• Inchi： 1S/C8H10N2O2.ClH/c1-12-8(11)7(9)6-4-2-3-5-10-6;/h2-5,7H,9H2,1H3;1H
• InChI Key： PCPOXRZFRXSGDS-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C(C1C=CC=CN=1)N)=O

Computed Properties

• Exact Mass: 202.0509053g/mol
• Monoisotopic Mass: 202.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-amino-2-(pyridin-2-yl)acetate hydrochloride

Methyl 2-amino-2-(pyridin-2-yl)acetate hydrochloride (CAS No. 1354949-64-6): A Comprehensive Overview

Methyl 2-amino-2-(pyridin-2-yl)acetate hydrochloride (CAS No. 1354949-64-6) is a specialized chemical compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, often referred to as Methyl 2-amino-2-(pyridin-2-yl)acetate HCl, is a hydrochloride salt derivative of a pyridine-containing amino acid ester. Its unique molecular structure, which combines a pyridine ring with an amino acid ester moiety, makes it a valuable intermediate in the synthesis of various bioactive molecules.

The growing interest in Methyl 2-amino-2-(pyridin-2-yl)acetate hydrochloride is reflected in recent search trends, where researchers frequently inquire about its synthesis methods, applications in drug discovery, and physicochemical properties. This compound is particularly relevant in the context of modern medicinal chemistry, where there's increasing demand for novel heterocyclic building blocks that can serve as precursors for central nervous system (CNS) drugs or enzyme inhibitors.

From a chemical perspective, Methyl 2-amino-2-(pyridin-2-yl)acetate HCl exhibits several interesting characteristics. The pyridine ring provides aromaticity and basicity to the molecule, while the amino acid ester portion offers versatility for further chemical modifications. This dual functionality explains why researchers are exploring its potential in developing new pharmaceutical compounds, particularly in areas such as neurological disorders and metabolic diseases, which are currently hot topics in biomedical research.

The synthesis of Methyl 2-amino-2-(pyridin-2-yl)acetate hydrochloride typically involves the esterification of corresponding amino acid derivatives followed by salt formation. Recent publications have focused on optimizing these synthetic routes to improve yields and purity, addressing one of the most common questions from synthetic chemists working with this compound. The hydrochloride salt form enhances the compound's stability and solubility, making it more practical for various laboratory applications and industrial-scale production.

In pharmaceutical research, Methyl 2-amino-2-(pyridin-2-yl)acetate HCl serves as a key intermediate for creating more complex molecules. Its structural features make it particularly valuable for developing compounds that target protein-protein interactions or act as allosteric modulators - two areas currently receiving substantial attention in drug discovery. The compound's ability to participate in diverse chemical reactions while maintaining its core structure makes it a versatile building block in combinatorial chemistry approaches.

Quality control and analytical characterization of Methyl 2-amino-2-(pyridin-2-yl)acetate hydrochloride are crucial aspects for researchers and manufacturers. Standard analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's identity and purity. These quality assurance measures are particularly important given the compound's application in pharmaceutical development, where impurity profiles can significantly impact downstream research outcomes.

The market for specialized chemical intermediates like Methyl 2-amino-2-(pyridin-2-yl)acetate HCl has been expanding steadily, driven by increasing R&D activities in the pharmaceutical sector. Current market analyses indicate growing demand for such heterocyclic building blocks, especially those that can contribute to the development of targeted therapies and precision medicine approaches. This trend aligns with broader industry movements toward more personalized treatment options and novel therapeutic mechanisms.

From a regulatory standpoint, Methyl 2-amino-2-(pyridin-2-yl)acetate hydrochloride is generally classified as a research chemical rather than a therapeutic agent itself. This distinction is important for researchers to understand when planning their studies and considering the compound's potential applications. Proper handling procedures should always be followed, including the use of appropriate personal protective equipment and adherence to standard laboratory safety protocols.

Future research directions for Methyl 2-amino-2-(pyridin-2-yl)acetate HCl may include exploration of its potential in asymmetric synthesis, development of novel derivatives with enhanced biological activity, or investigation of its coordination chemistry with various metal ions. These potential applications reflect the compound's versatility and the ongoing need for innovative chemical tools in modern drug discovery programs.

In conclusion, Methyl 2-amino-2-(pyridin-2-yl)acetate hydrochloride (CAS No. 1354949-64-6) represents an important chemical entity with broad utility in pharmaceutical research and organic synthesis. Its unique structural features and synthetic versatility make it a valuable asset for chemists working on cutting-edge drug development projects. As research continues to uncover new applications for this compound, its role in advancing medicinal chemistry is likely to expand further, potentially contributing to the development of novel therapeutic agents for various challenging medical conditions.